Cas no 2172069-02-0 (1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol)

• Product name: 1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol
• CAS No: 2172069-02-0
• MF: C₁₂H₂₀F₂O₂
• MW: 234.282811164856
• CID: 6478641
• PubChem ID: 165588619

1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol
• EN300-1647307
• 1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclopentan-1-ol
• 2172069-02-0

• Inchi： 1S/C12H20F2O2/c13-12(14)7-5-10(9-15,6-8-12)11(16)3-1-2-4-11/h15-16H,1-9H2
• InChI Key： IRJWPYXLMCFUNR-UHFFFAOYSA-N
• SMILES： FC1(CCC(CO)(CC1)C1(CCCC1)O)F

Computed Properties

• Exact Mass: 234.14313620g/mol
• Monoisotopic Mass: 234.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclopentan-1-ol

Compound CAS No. 2172069-02-0: 1-(4,4-Difluoro-cyclohexyl)-cyclopentanecarbinol

The compound with CAS No. 2172069-02-0, commonly referred to as 1-(4,4-difluoro-cyclohexyl)-cyclopentanecarbinol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of fluorinated cyclic alcohols, which have garnered significant attention in recent years due to their potential applications in pharmaceuticals, materials science, and environmental chemistry. The molecule's structure features a cyclopentane ring fused with a cyclohexane ring, where the cyclohexane moiety is substituted with two fluorine atoms at the 4-position and a hydroxymethyl group at the 1-position.

Recent studies have highlighted the importance of fluorinated compounds in drug design, particularly in enhancing the pharmacokinetic properties of molecules. The presence of fluorine atoms in 1-(4,4-difluoro-cyclohexyl)-cyclopentanecarbinol contributes to its lipophilicity and stability, making it a promising candidate for various biological applications. Researchers have explored its potential as a building block for more complex structures, such as bioactive agents targeting specific cellular pathways.

The synthesis of CAS No. 2172069-02-0 involves multi-step organic reactions, including ring-forming processes and fluorination techniques. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for advanced research applications. The molecule's stereochemistry is another area of interest, as it plays a crucial role in determining its biological activity and interactions with other molecules.

In terms of physical properties, 1-(4,4-difluoro-cyclohexyl)-cyclopentanecarbinol exhibits a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in various chemical reactions and purification processes. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, revealing its suitability for long-term storage and use in demanding chemical environments.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of CAS No. 2172069-02-0 with unprecedented accuracy. These studies have provided insights into its potential as a catalyst or co-factor in enzymatic reactions, further expanding its potential applications in biotechnology.

The compound's ability to form hydrogen bonds due to its hydroxymethyl group has been leveraged in the development of novel materials with tailored mechanical and thermal properties. For instance, researchers have explored its use as a precursor for high-performance polymers and elastomers, which could find applications in aerospace and automotive industries.

In conclusion, CAS No. 2172069-02-0 (1-(4,4-difluoro-cyclohexyl)-cyclopentanecarbinol) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic and computational chemistry, positions it as a key player in future innovations within the fields of medicine, materials science, and environmental technology.